Cas no 1261968-49-3 (95%)

95% structure
95% structure
Product Name:95%
CAS No:1261968-49-3
MF:C16H16N2O4S
MW:332.374242782593
MDL:MFCD18318742
CID:5158406
Update Time:2023-08-24

95% Chemical and Physical Properties

Names and Identifiers

    • 6-[4-(PYRROLIDINYLSULFONYL)PHENYL]PICOLINIC ACID
    • 95%
    • MDL： MFCD18318742
    • Inchi： 1S/C16H16N2O4S/c19-16(20)15-5-3-4-14(17-15)12-6-8-13(9-7-12)23(21,22)18-10-1-2-11-18/h3-9H,1-2,10-11H2,(H,19,20)
    • InChI Key： KBOCTSFKTJLZAA-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)N=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 517
  • XLogP3: 2
  • Topological Polar Surface Area: 96

95% Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325603-5 g
6-[4-(Pyrrolidinylsulfonyl)phenyl]picolinic acid, 95%; .
 1261968-49-3 95%
5g
 €1159.00 2023-04-26
abcr
AB325603-5g
6-[4-(Pyrrolidinylsulfonyl)phenyl]picolinic acid, 95%; .
 1261968-49-3 95%
5g
 €1159.00 2025-04-21

95% Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1261968-49-3)0.95
Order Number:A1170663
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:17
Price ($):687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1261968-49-3)0.95
A1170663
Purity:99%
Quantity:5g
Price ($):687.0
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